Cas no 74052-98-5 (3-(bromomethyl)-2,1-benzoxazole)
74052-98-5 structure
Product Name:3-(bromomethyl)-2,1-benzoxazole
CAS No:74052-98-5
MF:C8H6BrNO
MW:212.043341159821
CID:4658211
PubChem ID:17860379
Update Time:2025-08-05
3-(bromomethyl)-2,1-benzoxazole Chemical and Physical Properties
Names and Identifiers
-
- 2,1-Benzisoxazole, 3-(bromomethyl)-
- 3-(bromomethyl)-2,1-benzoxazole
-
- Inchi： 1S/C8H6BrNO/c9-5-8-6-3-1-2-4-7(6)10-11-8/h1-4H,5H2
- InChI Key： GVIANCPCVKHYBD-UHFFFAOYSA-N
- SMILES： N1=C2C(C=CC=C2)=C(CBr)O1
Computed Properties
- Exact Mass: 210.96328g/mol
- Monoisotopic Mass: 210.96328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26Ų
3-(bromomethyl)-2,1-benzoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM423700-100mg |
3-(bromomethyl)-2,1-benzoxazole |
74052-98-5 | 95%+ | 100mg |
$862 | 2023-01-06 | |
| Chemenu | CM423700-250mg |
3-(bromomethyl)-2,1-benzoxazole |
74052-98-5 | 95%+ | 250mg |
$1220 | 2023-01-06 | |
| Chemenu | CM423700-500mg |
3-(bromomethyl)-2,1-benzoxazole |
74052-98-5 | 95%+ | 500mg |
$1906 | 2023-01-06 | |
| Chemenu | CM423700-1g |
3-(bromomethyl)-2,1-benzoxazole |
74052-98-5 | 95%+ | 1g |
$2438 | 2023-01-06 | |
| Enamine | EN300-719443-1.0g |
3-(bromomethyl)-2,1-benzoxazole |
74052-98-5 | 95% | 1g |
$0.0 | 2023-06-06 | |
| 1PlusChem | 1P01C8JK-50mg |
3-(bromomethyl)-2,1-benzoxazole |
74052-98-5 | 95% | 50mg |
$804.00 | 2024-04-21 | |
| 1PlusChem | 1P01C8JK-100mg |
3-(bromomethyl)-2,1-benzoxazole |
74052-98-5 | 95% | 100mg |
$1030.00 | 2024-04-21 | |
| 1PlusChem | 1P01C8JK-250mg |
3-(bromomethyl)-2,1-benzoxazole |
74052-98-5 | 95% | 250mg |
$1444.00 | 2024-04-21 | |
| 1PlusChem | 1P01C8JK-500mg |
3-(bromomethyl)-2,1-benzoxazole |
74052-98-5 | 95% | 500mg |
$2238.00 | 2024-04-21 | |
| 1PlusChem | 1P01C8JK-1g |
3-(bromomethyl)-2,1-benzoxazole |
74052-98-5 | 95% | 1g |
$2852.00 | 2024-04-21 |
3-(bromomethyl)-2,1-benzoxazole Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
74052-98-5 (3-(bromomethyl)-2,1-benzoxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
